Cas no 40516-49-2 (d-α-Tocopheryl Retinoate)

d-α-Tocopheryl Retinoate structure

Product Name:d-α-Tocopheryl Retinoate

CAS No:40516-49-2

Molecular Formula:C₄₉H₇₆O₃

Molecular Weight:713.12594

CID:330337

d-α-Tocopheryl Retinoate Properties

Names and Identifiers

- Retinoic acid,(2R)-3,4-dihydro-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-2H-1-benzopyran-6-ylester
- [(2R)-2,5,7,8-tetramethyl-2-[(4R,8R)-4,8,12-trimethyltridecyl]-3,4-dihydrochromen-6-yl] (2Z,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenoate
- d-α-Tocopheryl Retinoate
- tocopheryl retinoate
- d-alpha-Tocopheryl retinoate
- alpha-Tocopheryl retinoate
- InChIKey： RIQIJXOWVAHQES-OWUNKUSISA-N
- Inchi： InChI=1S/C49H76O3/c1-34(2)19-14-20-35(3)21-15-22-36(4)25-17-31-49(13)32-29-43-42(10)46(40(8)41(9)47(43)52-49)51-45(50)33-38(6)24-16-23-37(5)27-28-44-39(7)26-18-30-48(44,11)12/h16,23-24,27-28,33-36H,14-15,17-22,25-26,29-32H2,1-13H3/b24-16+,28-27+,37-23-,38-33-/t35-,36-,49-/m1/s1
- SMILES： CC(CCC[C@H](CCC[C@H](CCC[C@@]1(CCC2=C(C(=C(C(C)=C2O1)C)OC(/C=C(\C=C\C=C(/C=C/C1=C(C)CCCC1(C)C)\C)/C)=O)C)C)C)C)C

Experimental Properties

Solubility: Insuluble (6.3E-9 g/L) (25 ºC),
Density: 0.959±0.06 g/cm3 (20 ºC 760 Torr),

d-α-Tocopheryl Retinoate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	T526205-10mg	d-α-Tocopheryl Retinoate	40516-49-2		10mg	$115.00	2023-05-17

d-α-Tocopheryl Retinoate Related Literature

1. Cyclohexamer [-(d-Phe-azaPhe-Ala)2-]: good candidate to formulate supramolecular organogels†

Guillaume Pickaert,Loïc Stefan,Brigitte Jamart-Grégoire,Jacques Bodiguel,Marie-Christine Averlant-Petit RSC Adv., 2020,10, 43859-43869
2. BiOCl with a favorable surface state regulated by polyhydroxylated disaccharides for dramatically accelerated photodegradation capacity†

Jintao Wang,Yuan Liu,Zhichen Wang,Hao Mei,Rongbin Zhang,Xuewen Wang J. Mater. Chem. C, 2023,11, 14344-14351
3. Synergistic effect of C, Ag-codoped TiO2 photocatalyst within the GGA + U framework

Meili Guo RSC Adv., 2015,5, 434-439
4. Determination of fluorine in foods—Report of a Sub-Committee of the Analytical Methods Committee: published by the Authority of the Council as a Standard Method of the Society

Analyst, 1944,69, 243-247
5. SnP nanocrystals as anode materials for Na-ion batteries†

Junfeng Liu,Frank Krumeich,Roland Widmer,Déspina Nasiou,Michaela Meyns,Jordi Llorca J. Mater. Chem. A, 2018,6, 10958-10966
6. Book and software reviews

Analyst, 1996,121, 73N-77N
7. Chalcogen atom modulated persistent room-temperature phosphorescence through intramolecular electronic coupling†

Letian Xu,Guoping Li,Tao Xu,Weidong Zhang,Sikun Zhang,Shiwei Yin,Zhongfu An Chem. Commun., 2018,54, 9226-9229
8. Analysis of vinegar. A modified method

Analyst, 1939,64, 329-331
9. Front cover

Dalton Trans., 2011,40, 1621-1622
10. Catalytic oxidation of diorganosilanes to 1,1,3,3-tetraorganodisiloxanes with gold nanoparticle assembly at the water–chloroform interface†

Ravi Shankar,Asmita Sharma,Bhawana Jangir,Manchal Chaudhary,Gabriele Kociok-Köhn New J. Chem., 2019,43, 813-819

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